Cas no 1805007-30-0 (3,5-Difluoro-4-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 3,5-Difluoro-4-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1805007-30-0
• MF: C₆H₃F₄NO
• MW: 181.087735414505
• CID: 4918227
• Update Time: 2025-07-23

3,5-Difluoro-4-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-4-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C6H3F4NO/c7-2-1-11-6(12)4(8)3(2)5(9)10/h1,5H,(H,11,12)
• InChI Key： VZHRZUYALDSVIW-UHFFFAOYSA-N
• SMILES： FC1C(NC=C(C=1C(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1

Additional information on 3,5-Difluoro-4-(difluoromethyl)-2-hydroxypyridine

Introduction to 3,5-Difluoro-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805007-30-0)

3,5-Difluoro-4-(difluoromethyl)-2-hydroxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805007-30-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its dual fluorine substituents at the 3- and 5-positions and a difluoromethyl group at the 4-position, along with a hydroxyl group at the 2-position, exhibits unique chemical and biological properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 3,5-Difluoro-4-(difluoromethyl)-2-hydroxypyridine contribute to its remarkable reactivity and functional versatility. The presence of fluorine atoms enhances the compound's metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the hydroxyl group provides a site for further functionalization, enabling the synthesis of more complex molecules. These attributes have positioned this compound as a key building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated pyridines due to their role in enhancing drug efficacy and bioavailability. 3,5-Difluoro-4-(difluoromethyl)-2-hydroxypyridine has been explored in various research studies for its potential applications in medicinal chemistry. For instance, its structural motif has been incorporated into small-molecule inhibitors targeting specific biological pathways. One notable area of research involves its use in developing kinase inhibitors, where the fluorinated pyridine core contributes to improved binding affinity and selectivity.

Moreover, the compound has shown promise in the synthesis of agrochemicals. Fluorinated heterocycles are widely recognized for their enhanced pest resistance and environmental stability. The unique electronic properties of 3,5-Difluoro-4-(difluoromethyl)-2-hydroxypyridine make it an attractive candidate for designing next-generation pesticides with improved efficacy and reduced environmental impact. Recent studies have demonstrated its utility in creating novel fungicides that exhibit superior activity against resistant strains of fungi.

The synthetic pathways for 3,5-Difluoro-4-(difluoromethyl)-2-hydroxypyridine have also been optimized to improve yield and scalability. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the production process. These advancements have not only enhanced the accessibility of the compound but also reduced costs, making it more feasible for industrial applications.

From a computational chemistry perspective, 3,5-Difluoro-4-(difluoromethyl)-2-hydroxypyridine has been extensively studied to understand its molecular interactions and pharmacophoric properties. Molecular docking simulations have revealed that this compound can effectively bind to target proteins with high affinity. This insight has guided researchers in designing derivatives with enhanced pharmacological activity. Additionally, quantum mechanical calculations have provided valuable insights into the electronic structure of the molecule, aiding in the rational design of analogs with improved properties.

The safety profile of 3,5-Difluoro-4-(difluoromethyl)-2-hydroxypyridine is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have shown that the compound exhibits low toxicity at therapeutic doses, making it a promising candidate for further development into drugs or agrochemicals. However, as with any chemical substance, proper handling and storage protocols must be followed to ensure safety.

In conclusion,3,5-Difluoro-4-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805007-30-0) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and favorable chemical properties make it an invaluable intermediate in drug discovery and crop protection strategies. As research continues to uncover new applications for this compound,3,5-Difluoro-4-(difluoromethyl)-2-hydroxypyridine is expected to play an increasingly important role in advancing scientific innovation across multiple industries.